Cas no 1211579-19-9 (5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid)
5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid
- EN300-7436294
- 5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid
- Z3251804358
- 1211579-19-9
-
- Inchi: 1S/C12H18N4O4/c1-12(2,3)20-11(19)16-5-4-7(6-16)8-9(10(17)18)14-15-13-8/h7H,4-6H2,1-3H3,(H,17,18)(H,13,14,15)
- InChI Key: AYGQQPYXHLBHDP-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(C2C(C(=O)O)=NNN=2)C1)=O
Computed Properties
- Exact Mass: 282.13280507g/mol
- Monoisotopic Mass: 282.13280507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 108Ų
5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7436294-0.05g |
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid |
1211579-19-9 | 95.0% | 0.05g |
$315.0 | 2025-03-11 | |
| Enamine | EN300-7436294-0.1g |
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid |
1211579-19-9 | 95.0% | 0.1g |
$470.0 | 2025-03-11 | |
| Enamine | EN300-7436294-0.25g |
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid |
1211579-19-9 | 95.0% | 0.25g |
$672.0 | 2025-03-11 | |
| Enamine | EN300-7436294-0.5g |
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid |
1211579-19-9 | 95.0% | 0.5g |
$1058.0 | 2025-03-11 | |
| Enamine | EN300-7436294-1.0g |
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid |
1211579-19-9 | 95.0% | 1.0g |
$1357.0 | 2025-03-11 | |
| Enamine | EN300-7436294-2.5g |
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid |
1211579-19-9 | 95.0% | 2.5g |
$2660.0 | 2025-03-11 | |
| Enamine | EN300-7436294-5.0g |
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid |
1211579-19-9 | 95.0% | 5.0g |
$3935.0 | 2025-03-11 | |
| Enamine | EN300-7436294-10.0g |
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid |
1211579-19-9 | 95.0% | 10.0g |
$5837.0 | 2025-03-11 | |
| 1PlusChem | 1P028Q53-50mg |
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylicacid |
1211579-19-9 | 95% | 50mg |
$452.00 | 2023-12-26 | |
| 1PlusChem | 1P028Q53-100mg |
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylicacid |
1211579-19-9 | 95% | 100mg |
$643.00 | 2023-12-26 |
5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid
5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid (CAS No. 1211579-19-9)
The compound 5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid (CAS No. 1211579-19-9) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a triazole carboxylic acid moiety, making it a versatile building block for advanced chemical synthesis.
Recent studies have highlighted the importance of triazole-containing compounds in drug discovery, particularly due to their ability to act as bioisosteres or scaffolds for developing novel therapeutic agents. The pyrrolidine ring in this compound adds further complexity and functionality, enabling interactions with biological targets such as enzymes or receptors. The (2-methylpropanoyloxy)carbonyl group attached to the pyrrolidine ring introduces additional steric and electronic effects, which can be exploited to modulate the compound's pharmacokinetic properties.
From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes the formation of the pyrrolidine ring via cyclization reactions, followed by the introduction of the triazole carboxylic acid group through click chemistry or other coupling methods. The use of click chemistry has been particularly advantageous in this context, as it allows for efficient and selective bond formation under mild conditions.
One of the most promising applications of this compound lies in its potential as a precursor for developing bioactive molecules. For instance, researchers have explored its use in designing inhibitors for protein kinases, which are key targets in oncology and inflammation research. The combination of the triazole carboxylic acid and pyrrolidine moieties provides a platform for optimizing both affinity and selectivity toward these targets.
In addition to its role in drug discovery, this compound has also shown promise in materials science. Its ability to form supramolecular assemblies through hydrogen bonding or π–π interactions makes it a candidate for applications in self-healing materials or stimuli-responsive systems. Recent advancements in supramolecular chemistry have further underscored the importance of such compounds in creating functional materials with tailored properties.
From an environmental standpoint, understanding the toxicological profile of this compound is crucial for its safe handling and application. Studies conducted under environmentally relevant conditions have indicated that this compound exhibits low toxicity toward aquatic organisms, suggesting its potential for use in agrochemical formulations without posing significant risks to ecosystems.
In conclusion, 5-[1-[(2-Methylpropanoyloxy)carbonyl]pyrrolidin3yl]-2H-triazole4carboxylic acid (CAS No. 1211579-19-9) represents a valuable addition to the arsenal of advanced chemical building blocks. Its unique structure, combined with recent advancements in synthetic methodologies and application areas, positions it as a key player in future research and development efforts across multiple disciplines.
1211579-19-9 (5-[1-[(2-Methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-2H-triazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)